1-(4-Bromophenyl)-3-chloro-4-piperidin-1-ylpyrrole-2,5-dione

• IUPAC Name: 1-(4-bromophenyl)-3-chloro-4-piperidin-1-ylpyrrole-2,5-dione
• InChI: InChI=1S/C15H14BrClN2O2/c16-10-4-6-11(7-5-10)19-14(20)12(17)13(15(19)21)18-8-2-1-3-9-18/h4-7H,1-3,8-9H2
• InChI Key: YYCPVYNEULMIKH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C(=O)N(C2=O)C3=CC=C(C=C3)Br)Cl
• Molecular Formula: C15H14BrClN2O2
• Molecular Weight: 369.64 g/mol

Description

1-(4-Bromophenyl)-3-chloro-4-piperidin-1-ylpyrrole-2,5-dione is a synthetic organic compound that belongs to the class of pyrrole derivatives This compound is characterized by the presence of a bromophenyl group, a chloro group, and a piperidinyl group attached to a pyrrole-2,5-dione core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Bromophenyl)-3-chloro-4-piperidin-1-ylpyrrole-2,5-dione typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Pyrrole Core: The pyrrole-2,5-dione core can be synthesized through a condensation reaction between a suitable diketone and an amine.

Introduction of the Bromophenyl Group: The bromophenyl group is introduced via a nucleophilic substitution reaction using a brominated aromatic compound.

Chlorination: The chloro group is added through a chlorination reaction, often using reagents like thionyl chloride or phosphorus pentachloride.

Piperidinyl Group Addition: The piperidinyl group is introduced through a nucleophilic substitution reaction involving piperidine.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-(4-Bromophenyl)-3-chloro-4-piperidin-1-ylpyrrole-2,5-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the bromophenyl or chloro groups, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

1-(4-Bromophenyl)-3-chloro-4-piperidin-1-ylpyrrole-2,5-dione has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a pharmaceutical intermediate in drug development.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(4-Bromophenyl)-3-chloro-4-piperidin-1-ylpyrrole-2,5-dione involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: It may affect signaling pathways related to cell growth, apoptosis, or metabolism, depending on its specific biological activity.

Comparison with Similar Compounds

Similar Compounds

Brorphine: A piperidine benzimidazolone derivative with similar structural features.

Hydrazine-coupled Pyrazole Derivatives: Compounds with similar pharmacological effects.

4-Bromophenyl Benzene: A simpler aromatic compound with a bromophenyl group.

Uniqueness

1-(4-Bromophenyl)-3-chloro-4-piperidin-1-ylpyrrole-2,5-dione is unique due to its combination of a pyrrole core with bromophenyl, chloro, and piperidinyl groups, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications.